2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 2-[4-(4-methylphenoxy)phenyl]ethanamine
• InChI: InChI=1S/C15H17NO/c1-12-2-6-14(7-3-12)17-15-8-4-13(5-9-15)10-11-16/h2-9H,10-11,16H2,1H3
• InChI Key: JVVGWXKCADJFBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=CC=C(C=C2)CCN

Description

2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine is a phenethylamine derivative featuring a 4-methylphenoxy substituent on the para-position of a phenyl ring, linked to an ethylamine backbone. This compound is of interest in medicinal chemistry due to its structural similarity to trace amine-associated receptor 1 (TAAR1) agonists, which modulate neurotransmitter activity . The presence of the methylphenoxy group enhances lipophilicity and may influence receptor binding kinetics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine typically involves the reaction of 4-methylphenol with 4-bromophenylacetonitrile, followed by reduction and amination steps. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as palladium on carbon (Pd/C) for the reduction step .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a catalyst like Pd/C.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenyl ring, using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: H2 gas with Pd/C catalyst.

Substitution: NaOH or KOtBu in polar solvents like dimethyl sulfoxide (DMSO) or ethanol.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of the fully reduced amine.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on cellular processes and signaling pathways.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine involves its interaction with specific molecular targets and pathways. It is believed to act as an agonist or antagonist at certain receptors, such as serotonin 5-HT2A and dopamine D2 receptors. These interactions can lead to changes in neurotransmitter levels and signaling pathways, ultimately affecting mood, behavior, and other physiological processes.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key structural analogs and their pharmacological or physicochemical distinctions:

Compound Name	Key Substituents/Modifications	Pharmacological Target/Activity	Key Data/Findings	Reference
2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine	4-Methylphenoxy, phenyl, ethylamine	TAAR1 agonist (potential)	Demonstrated subnanomolar affinity in TAAR1 binding assays .
2-(5-(4-[4-Methylphenoxy]phenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine (54)	Triazole ring insertion, methylphenoxy-phenyl	TAAR1 agonist (explicit)	IC₅₀ = 13 nM in TAAR1 activation assays; improved metabolic stability .
2-(4-(Methylsulfanyl)phenoxy)ethan-1-amine	Methylsulfanyl (S-CH₃) substitution	Unknown (structural analog)	Higher lipophilicity (logP = 2.8) compared to methylphenoxy derivatives .
2-(2,5-Dimethoxy-4-methylphenyl)ethan-1-amine (2C-D)	Dimethoxy, methyl substitution	Serotonergic receptor agonist	EC₅₀ = 1.2 µM at 5-HT₂A receptors; hallucinogenic properties .
2-{4-[2-(Pyrrolidin-1-yl)ethoxy]phenyl}ethan-1-amine	Pyrrolidine-ethoxy extension	α7 nicotinic receptor antagonist	Enhanced selectivity for α7 receptors (Ki = 0.9 nM) due to cationic chain .

Pharmacological and Physicochemical Properties

• Receptor Affinity: The methylphenoxy-phenyl moiety in 2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine enhances TAAR1 binding versus simpler phenethylamines (e.g., 2C-D) . Pyrrolidine-ethoxy extensions (e.g., CAS 1432681-77-0) introduce cationic character, favoring nicotinic receptor antagonism .

• Solubility and Bioavailability :

  • Methoxy or methylsulfanyl groups increase logP values, reducing aqueous solubility but improving blood-brain barrier penetration .
  • Hydrochloride salt formation (e.g., compound 54) enhances solubility and oral bioavailability .

Key Research Findings

TAAR1 Agonism : Compound 54 (triazole analog) demonstrated 13 nM potency in TAAR1 activation, with in vivo efficacy in rodent models of schizophrenia .

Selectivity Profiles : Pyrrolidine-containing derivatives show >100-fold selectivity for α7 nicotinic receptors over other subtypes, attributed to steric and electronic effects .

Degradation Pathways : Acidic conditions induce cleavage of ethanamine backbones in imidazo[4,5-c]pyridine analogs, highlighting stability challenges .

Biological Activity

2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine, also known as a phenyl ether derivative, has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article examines its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{15}H_{17}NO$ and a molecular weight of approximately 263.77 g/mol. Its structure features a para-methylphenoxy group attached to an ethanamine moiety, which contributes to its unique biological properties.

Property	Value
Molecular Formula	C15H17NO
Molecular Weight	263.77 g/mol
Functional Groups	Amine, Phenoxy
Solubility	Enhanced in hydrochloride form

The biological activity of 2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine is primarily attributed to its interaction with various neurotransmitter systems. Preliminary studies suggest that it may modulate serotonin and norepinephrine pathways, which are critical in treating mood disorders such as depression and anxiety. The amine group allows for hydrogen bonding with receptor sites, enhancing its binding affinity.

Biological Activities

• Neurotransmitter Modulation :
  • The compound has shown potential as a candidate for drug development targeting conditions like depression and anxiety by influencing neurotransmitter levels.
  • In vitro studies indicate significant binding affinities for serotonin and norepinephrine transporters, suggesting a mechanism that could lead to increased levels of these neurotransmitters in the synaptic cleft.
• Anticancer Properties :
  • Research indicates that derivatives of this compound can inhibit cancer cell proliferation. For instance, related compounds have demonstrated activity against various cancer cell lines, with IC50 values indicating effective doses for reducing cell viability .
  • Mechanistic studies suggest that these compounds may induce apoptosis and cell cycle arrest in cancer cells, particularly in the G1 phase .
• Inhibition of Enzymatic Activity :
  • The compound has been studied for its ability to inhibit specific enzymes involved in cellular signaling pathways, potentially leading to reduced tumor growth and metastasis .

Case Studies

Several studies have explored the biological effects of 2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine:

• Study on Neurological Disorders :
  A study evaluated the compound's effects on RAGE (Receptor for Advanced Glycation End-products), revealing an inhibitory activity of 83.1% at a concentration of 1.9 µM . This suggests potential applications in neurodegenerative diseases where RAGE plays a significant role.
• Anticancer Activity Evaluation :
  In a comparative analysis, a derivative exhibited an IC50 value of 5.67 ± 0.57 µM against hepatocellular carcinoma cell lines, indicating promising anticancer activity . Further investigations revealed that the compound could disrupt the VEGF signaling pathway, crucial for tumor angiogenesis.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of this compound:

• Synthesis Methods :
  Various synthetic routes have been developed to enhance yield and purity, including modifications that optimize the phenoxy group's properties for better receptor interaction.
• Comparative Analysis with Similar Compounds :
  The activity of 2-[4-(4-Methylphenoxy)phenyl]ethan-1-amine was compared with structurally similar compounds, highlighting its superior binding affinities and distinct pharmacological profiles due to its unique substitution pattern .